Cas no 129724-34-1 (2',7,8-Tri-Me ether-2',3',5,7,8-Pentahydroxyisoflavone)

• Product Name: 2',7,8-Tri-Me ether-2',3',5,7,8-Pentahydroxyisoflavone
• CAS No: 129724-34-1
• MF: C₁₈H₁₆O₇
• MW: 344.315445899963
• CID: 1997660
• PubChem ID: 14630599
• Update Time: 2025-04-21

2',7,8-Tri-Me ether-2',3',5,7,8-Pentahydroxyisoflavone Chemical and Physical Properties

Names and Identifiers

• 2',7,8-Tri-Me ether-2',3',5,7,8-Pentahydroxyisoflavone
• 5,3'-dihydroxy-7,8,2'-trimethoxyisoflavone
• LMPK12050426
• 5-hydroxy-3-(3-hydroxy-2-methoxyphenyl)-7,8-dimethoxychromen-4-one
• 129724-34-1

• Inchi： 1S/C18H16O7/c1-22-13-7-12(20)14-15(21)10(8-25-18(14)17(13)24-3)9-5-4-6-11(19)16(9)23-2/h4-8,19-20H,1-3H3
• InChI Key： HTEIWRHFLLWBPH-UHFFFAOYSA-N
• SMILES： COC1C(OC)=C2OC=C(C(C2=C(O)C=1)=O)C1C(OC)=C(O)C=CC=1

Computed Properties

• Exact Mass: 344.08960285Da
• Monoisotopic Mass: 344.08960285Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.576
• Topological Polar Surface Area: 94.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 7-O-methylisoflavones